Cas no 2171879-22-2 (3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid)

• Product Name: 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid
• CAS No: 2171879-22-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5777424
• PubChem ID: 165551414
• Update Time: 2025-11-01

3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1477293
• 2171879-22-2
• 3-(5-amino-3-methylpiperidin-2-yl)benzoic acid
• 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid

• Inchi： 1S/C13H18N2O2/c1-8-5-11(14)7-15-12(8)9-3-2-4-10(6-9)13(16)17/h2-4,6,8,11-12,15H,5,7,14H2,1H3,(H,16,17)
• InChI Key： FLYGPQBPLKDKRY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C(C)CC(CN1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid

Introduction to 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid (CAS No. 2171879-22-2)

3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, identified by the chemical identifier CAS No. 2171879-22-2, has garnered attention due to its role in the development of novel therapeutic agents. The compound’s structure incorporates a benzoic acid moiety linked to a piperidine ring, which is further substituted with an amino group. This combination of functional groups suggests a broad spectrum of interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

The benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, while the piperidine ring enhances solubility and bioavailability, which are critical factors in drug design. The presence of the 5-amino group on the piperidine ring adds another layer of reactivity, enabling further derivatization and functionalization. These features make 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Piperidine-based compounds have been widely studied for their applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural motif of 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid aligns well with this trend, as it combines the favorable properties of both benzoic acid and piperidine derivatives.

One of the most promising areas of research involving 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid is its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous pathological conditions, including autoimmune diseases, chronic pain, and cancer. Studies have shown that benzoic acid derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The additional amino group in 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid may further enhance its ability to interact with these enzymes, potentially leading to more potent anti-inflammatory effects.

Furthermore, the compound’s structure suggests potential applications in the treatment of neurological disorders. Piperidine derivatives have been reported to cross the blood-brain barrier and exhibit neuroprotective properties. The benzoic acid moiety may contribute to antioxidant activity, which is beneficial in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Current research is exploring how modifications to the piperidine ring can optimize bioavailability and target specificity.

The synthesis of 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 5-position of the piperidine ring is particularly challenging due to competing side reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods not only improve efficiency but also allow for easier functionalization at multiple sites, enhancing the compound’s versatility.

Recent advances in computational chemistry have also played a crucial role in understanding the interactions between 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid and biological targets. Molecular docking studies have been used to predict binding affinities and identify potential drug-receptor interactions. These simulations provide valuable insights into how structural modifications can optimize pharmacological activity. By integrating experimental data with computational models, researchers can accelerate the discovery process and develop more effective therapeutic agents.

The pharmaceutical industry has shown significant interest in developing novel drugs based on piperidine derivatives due to their favorable pharmacokinetic properties. 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid represents a promising candidate for further development due to its unique structure and potential biological activities. Ongoing clinical trials are evaluating its efficacy in treating various inflammatory conditions, with preliminary results indicating significant therapeutic potential.

In conclusion, 3-(5-Amino-3-methylpiperidin-2-yl)benzoic acid (CAS No. 2171879-22-2) is a compound of great interest in pharmaceutical research. Its combination of a benzoic acid moiety and a substituted piperidine ring offers multiple opportunities for drug development across various therapeutic areas. With continued advancements in synthetic chemistry and computational modeling, this compound holds promise for addressing unmet medical needs in the future.